Cas no 2138388-62-0 (2-{1-2-(2,2-dimethyl-1,3-dioxolan-4-yl)ethyl-1H-pyrazol-4-yl}ethan-1-ol)

• Product Name: 2-{1-2-(2,2-dimethyl-1,3-dioxolan-4-yl)ethyl-1H-pyrazol-4-yl}ethan-1-ol
• CAS No: 2138388-62-0
• MF: C₁₂H₂₀N₂O₃
• MW: 240.298803329468
• CID: 6055812
• PubChem ID: 165478036
• Update Time: 2025-06-08

2-{1-2-(2,2-dimethyl-1,3-dioxolan-4-yl)ethyl-1H-pyrazol-4-yl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-{1-2-(2,2-dimethyl-1,3-dioxolan-4-yl)ethyl-1H-pyrazol-4-yl}ethan-1-ol
• EN300-1067542
• 2-{1-[2-(2,2-dimethyl-1,3-dioxolan-4-yl)ethyl]-1H-pyrazol-4-yl}ethan-1-ol
• 2138388-62-0

• Inchi： 1S/C12H20N2O3/c1-12(2)16-9-11(17-12)3-5-14-8-10(4-6-15)7-13-14/h7-8,11,15H,3-6,9H2,1-2H3
• InChI Key： DIKLTDPDVUHJTK-UHFFFAOYSA-N
• SMILES： O1C(C)(C)OCC1CCN1C=C(C=N1)CCO

Computed Properties

• Exact Mass: 240.14739250g/mol
• Monoisotopic Mass: 240.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 56.5Ų

Additional information on 2-{1-2-(2,2-dimethyl-1,3-dioxolan-4-yl)ethyl-1H-pyrazol-4-yl}ethan-1-ol

Introduction to 2-{1-2-(2,2-dimethyl-1,3-dioxolan-4-yl)ethyl-1H-pyrazol-4-yl}ethan-1-ol (CAS No. 2138388-62-0)

2-{1-2-(2,2-dimethyl-1,3-dioxolan-4-yl)ethyl-1H-pyrazol-4-yl}ethan-1-ol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2138388-62-0, represents a promising candidate for further exploration in drug discovery and development. Its molecular structure, characterized by a pyrazole core and an ethylene glycol derivative moiety, suggests potential biological activities that are currently under investigation.

The structural framework of 2-{1-2-(2,2-dimethyl-1,3-dioxolan-4-yl)ethyl-1H-pyrazol-4-yl}ethan-1-ol incorporates several key functional groups that contribute to its chemical reactivity and biological relevance. The presence of a pyrazole ring is particularly noteworthy, as pyrazole derivatives are well-documented for their diverse pharmacological properties. Pyrazoles have been extensively studied for their roles in antimicrobial, anti-inflammatory, and anticancer applications. The ethylene glycol side chain, further modified with a 2,2-dimethyl-1,3-dioxolan unit, adds an additional layer of complexity that may influence the compound's solubility, stability, and interaction with biological targets.

In recent years, there has been a growing interest in the development of novel compounds that combine multiple pharmacophoric elements to enhance therapeutic efficacy. The structural design of 2-{1-2-(2,2-dimethyl-1,3-dioxolan-4-yl)ethyl-1H-pyrazol-4-yl}ethan-1-ol aligns with this trend, as it integrates both the pyrazole scaffold and the dioxolan moiety. These structural features have been hypothesized to contribute to improved bioavailability and target specificity. Preliminary computational studies suggest that the compound may exhibit favorable pharmacokinetic properties due to its balanced hydrophobicity and flexibility.

One of the most compelling aspects of 2-{1-2-(2,2-dimethyl-1,3-dioxolan)ethyl}pyrazole ethanol is its potential application in the field of oncology. Pyrazole derivatives have shown promise as inhibitors of various kinases and enzymes involved in cancer cell proliferation. The dioxolan group, in particular, has been implicated in enhancing the metabolic stability of drug candidates while maintaining their biological activity. This combination makes CAS No. 2138388 62 0 an intriguing subject for further preclinical studies aimed at evaluating its antitumor potential.

Furthermore, the compound's structure suggests potential interactions with receptors and enzymes relevant to neurological disorders. The pyrazole ring is known to interact with ATP-binding sites in enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are implicated in inflammatory responses and neurodegenerative diseases. The dioxolan side chain may modulate these interactions by influencing the compound's conformational dynamics and binding affinity.

The synthesis of CAS No 2138388 62 0 presents an interesting challenge due to its complex stereochemistry. The introduction of both chiral centers at the ethylene glycol moiety requires careful optimization to ensure high enantiomeric purity. Advances in asymmetric synthesis have enabled more efficient production of enantiomerically pure intermediates, which is crucial for evaluating the biological activity of such compounds without interference from racemic impurities.

Recent publications have highlighted the importance of structure-based drug design in optimizing lead compounds for clinical trials. Computational modeling techniques have been employed to predict binding affinities and identify potential binding pockets on biological targets. These simulations have provided valuable insights into how modifications within the pyrazolium ethanol structure can enhance potency and selectivity. For instance, studies suggest that fine-tuning the substitution pattern on the pyrazole ring can significantly alter its interaction with target proteins.

The role of dimethyl dioxolan derivatives in medicinal chemistry cannot be overstated. These moieties have been incorporated into numerous drug candidates due to their ability to improve pharmacokinetic profiles while maintaining biological activity. In particular, the dimethyl substitution pattern enhances metabolic stability by preventing unwanted oxidation or hydrolysis reactions. This characteristic makes CAS No 2138388 62 0 a promising candidate for further development as a bioavailable therapeutic agent.

As research continues to uncover new therapeutic applications for pyrazole derivatives, compounds like CAS No 2138388 62 0 are positioned at the forefront of drug discovery efforts. The integration of advanced synthetic methodologies with computational modeling has accelerated the process of identifying promising candidates for clinical evaluation. Future studies will likely focus on elucidating the mechanism of action through both in vitro and in vivo experiments.

The broader implications of such research extend beyond oncology and neurology. Pyrazole derivatives have shown promise in treating infectious diseases by inhibiting bacterial enzymes or viral proteases. The unique structural features of CAS No 2138388 62 0, including its pyrazole core and dioxolan side chain, may provide new avenues for combating resistant pathogens or modulating inflammatory responses associated with chronic diseases.

In conclusion, CAS No 2138388 -62 -0 represents a significant advancement in pharmaceutical chemistry with its innovative molecular design and multifaceted potential applications. As researchers continue to explore its biological activities, this compound is poised to contribute valuable insights into therapeutic strategies across multiple disease areas, including cancer, neurological disorders, infectious diseases,and inflammation-related conditions.